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Compound of Interest

Compound Name: IMR-1

Cat. No.: B1671805 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide a comprehensive guide for the preparation and use of IMR-1,

a small molecule inhibitor of the Notch signaling pathway. IMR-1 functions by disrupting the

recruitment of Mastermind-like 1 (Maml1) to the Notch transcriptional activation complex,

subsequently attenuating the transcription of Notch target genes.[1][2][3] This document offers

detailed protocols for preparing IMR-1 stock solutions, relevant chemical and physical

properties, and its mechanism of action, intended for researchers in cancer biology, stem cell

research, and drug development.

Introduction to IMR-1
IMR-1 is a valuable research tool for studying cellular processes regulated by the Notch

signaling pathway, which is crucial in cell fate determination, proliferation, and differentiation.[2]

Dysregulation of the Notch pathway is implicated in various cancers, making IMR-1 a

compound of interest for oncological research.[4][5][6] It has been demonstrated to inhibit the

growth of Notch-dependent cancer cell lines and suppress tumor growth in patient-derived

xenograft models.[2][4] Notably, IMR-1 is a pro-drug that is metabolized in vivo to its more

potent acid metabolite, IMR-1A.[2][7]
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A clear understanding of the physicochemical properties of IMR-1 is essential for its proper

handling and use in experimental settings.

Property Value Reference

Synonyms

2-[2-Methoxy-4-[(4-oxo-2-

thioxo-5-

thiazolidinylidene)methyl]phen

oxy]-acetic acid ethyl ester,

Inhibitor of Mastermind

Recruitment-1

Molecular Formula C₁₅H₁₅NO₅S₂

Molecular Weight 353.41 g/mol

Appearance White to beige powder

CAS Number 310456-65-6

Solubility and Stock Solution Preparation
Proper preparation of stock solutions is critical for accurate and reproducible experimental

results.

Solvent Solubility Concentration Reference

DMSO Clear solution 20 mg/mL

DMSO
70 mg/mL (198.07

mM)
[8]

Water Insoluble [8]

Ethanol Insoluble [8]

Protocol: Preparation of a 10 mM IMR-1 Stock
Solution in DMSO
Materials:
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IMR-1 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Weighing IMR-1: Carefully weigh out the desired amount of IMR-1 powder using a calibrated

precision balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.53

mg of IMR-1 (Molecular Weight = 353.41 g/mol ).

Dissolving in DMSO: Add the weighed IMR-1 powder to a sterile amber vial. Using a

calibrated micropipette, add the calculated volume of anhydrous DMSO. For a 10 mM

solution, if you weighed 3.53 mg of IMR-1, add 1 mL of DMSO.

Ensuring Complete Dissolution: Tightly cap the vial and vortex thoroughly until the IMR-1 is

completely dissolved and the solution is clear. Gentle warming (e.g., in a 37°C water bath)

may be used to aid dissolution if necessary, but avoid excessive heat.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile, amber

microcentrifuge tubes.[1]

Storage Conditions: Store the aliquots at -20°C for short-term storage (up to 1 year) or at

-80°C for long-term storage (up to 2 years).[1][7]

Note: It is recommended to use fresh DMSO as it can be hygroscopic, and absorbed moisture

can reduce the solubility of the compound.[8][9]
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Mechanism of Action: Inhibition of the Notch
Signaling Pathway
IMR-1 exerts its inhibitory effect on the Notch signaling pathway by preventing the formation of

the Notch transcriptional activation complex.
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Caption: IMR-1 inhibits Notch signaling by preventing Maml1 recruitment to the NTC.

Experimental Workflow: From Stock Solution to
Cellular Assay
The following diagram outlines a typical workflow for utilizing the prepared IMR-1 stock solution

in a cell-based experiment.
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Downstream Assays
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Caption: Workflow for using IMR-1 in cell-based assays.

In Vitro and In Vivo Applications
IMR-1 has been effectively used in a variety of experimental models to probe the function of the

Notch pathway.
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Application Model System
Typical
Concentration/
Dose

Observed
Effect

Reference

In Vitro

Notch-dependent

cancer cell lines

(e.g., 786-0,

OE33)

25-40 µM

Inhibition of

colony formation,

decreased Notch

target gene

transcription

[2][10]

In Vitro
Notch-dependent

cancer cell lines
IC₅₀ of 26 µM

Inhibition of

transcriptional

activation

[1][8]

In Vivo

Patient-derived

xenograft (PDX)

models

15 mg/kg (i.p. for

28 days)

Inhibition of

tumor growth
[1][4]

In Vivo
Zebrafish

embryos
40 µM

Disruption of

somite formation
[2]

Safety and Handling
Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses, and gloves, when handling IMR-1 powder and solutions.

Handling: Avoid inhalation of the powder and contact with skin and eyes.

Disposal: Dispose of waste in accordance with institutional and local regulations for chemical

waste.

Disclaimer: This document is intended for research use only. IMR-1 is not for human or

veterinary use. The information provided is based on currently available literature and should

be used as a guide. Researchers should always consult the manufacturer's safety data sheet

(SDS) and perform their own optimization for specific experimental conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1671805?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

